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Compound of Interest

Compound Name: Cyclopropylacetyl chloride
CAS No.: 54322-65-5
Cat. No.: B1591524

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopropylacetyl chloride (CAS No. 54322-65-5) is a reactive acyl chloride that serves as a
valuable building block in organic synthesis, particularly in the fields of medicinal chemistry and
drug development.[1][2] Its unique structural motif, featuring a strained cyclopropane ring
adjacent to a reactive carbonyl center, imparts distinct chemical properties that are leveraged in
the construction of complex molecular architectures. The incorporation of the cyclopropyl group
into drug candidates can significantly influence their metabolic stability, binding affinity, and
overall pharmacological profile.[2] This guide provides a comprehensive overview of the
physical and chemical properties, synthesis, reactivity, and applications of Cyclopropylacetyl
chloride, offering insights for its effective utilization in research and development.

Physical and Chemical Properties

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1591524#bc-rfq
https://www.benchchem.com/product/b1591524/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cyclopropylacetyl-chloride-properties-synthesis-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyclopropylacetyl-chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01459120.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01459120.htm
https://www.benchchem.com/product/b1591524/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cyclopropylacetyl-chloride-properties-synthesis-and-applications
https://www.benchchem.com/product/b1591524/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cyclopropylacetyl-chloride-properties-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591524?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Cyclopropylacetyl chloride is a colorless to pale yellow liquid with a pungent odor
characteristic of acyl chlorides. It is a moisture-sensitive compound and should be handled
under inert conditions.[3]

ion: Physical and Chemical :

Property Value Source(s)
Molecular Formula C5H7CIO [1][3]
Molecular Weight 118.56 g/mol [11[3]

CAS Number 54322-65-5 [1][3]
Appearance Colorless to pale yellow liquid [3]

Boiling Point 135.8 + 9.0 °C (predicted) [3114]
Density 1.193 + 0.06 g/cm3 (predicted) [3114]
Refractive Index 1.477 [4]

Flash Point 421 +11.9°C [4]

Reacts with water; miscible
Solubility with many organic solvents
(e.g., THF, DCM).[3][5][6][7][8]

Stabilt Moisture-sensitive; store under
ability _
inert gas.[3]

Spectral Data and Interpretation

Spectroscopic analysis is crucial for the characterization and purity assessment of
Cyclopropylacetyl chloride.

'H NMR Spectroscopy

The *H NMR spectrum of Cyclopropylacetyl chloride is expected to show characteristic
signals for the cyclopropyl and acetyl protons. The protons on the cyclopropane ring will appear
in the upfield region, typically between 0.2 and 1.2 ppm, due to the ring's magnetic anisotropy.
[9] The methylene protons adjacent to the carbonyl group will be deshielded and are expected
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to appear as a doublet around 2.8-3.0 ppm. The methine proton of the cyclopropyl group will
likely be a multiplet in the upfield region.

3C NMR Spectroscopy

The 13C NMR spectrum will provide information about the carbon framework. The carbonyl
carbon is the most deshielded and will appear significantly downfield, typically in the range of
170-175 ppm. The methylene carbon adjacent to the carbonyl group is expected around 50-55
ppm. The carbons of the cyclopropyl ring will be in the upfield region, with the methine carbon
appearing at a slightly higher chemical shift than the methylene carbons.[9]

Infrared (IR) Spectroscopy

The IR spectrum of Cyclopropylacetyl chloride is dominated by a strong, sharp absorption
band characteristic of the C=0 stretching vibration of the acyl chloride, typically found at a high
wavenumber around 1790-1815 cm~1.[10] The C-H stretching vibrations of the cyclopropyl and
methylene groups will appear in the region of 2850-3100 cm~1. The presence of the cyclopropy!
group may also give rise to characteristic absorptions in the fingerprint region.[11]

Mass Spectrometry

The mass spectrum of Cyclopropylacetyl chloride will show a molecular ion peak (M*)
corresponding to its molecular weight. Due to the presence of chlorine, an M+2 peak with
approximately one-third the intensity of the M+ peak will be observed, which is characteristic of
compounds containing one chlorine atom.[12][13][14] Common fragmentation patterns for acyl
chlorides include the loss of a chlorine radical to form an acylium ion ([M-CI]*), which is often a
prominent peak. Further fragmentation may involve the loss of carbon monoxide from the
acyliumion.[12][13][15]

Chemical Reactivity and Mechanistic Insights

The reactivity of Cyclopropylacetyl chloride is primarily dictated by the electrophilic nature of
the carbonyl carbon, which is enhanced by the electron-withdrawing effect of the adjacent
chlorine atom. This makes it highly susceptible to nucleophilic acyl substitution reactions.[16]
[17][18][19][20]
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The presence of the cyclopropyl group adjacent to the carbonyl group introduces unique
electronic and steric effects. The cyclopropyl group, with its sp2-like character, can
electronically interact with the carbonyl group, potentially influencing its reactivity. However, the
primary mode of reaction for Cyclopropylacetyl chloride remains nucleophilic attack at the
carbonyl carbon.

Reaction with Nucleophiles

Cyclopropylacetyl chloride readily reacts with a wide range of nucleophiles, including
alcohols, amines, and water, to form the corresponding esters, amides, and carboxylic acids,
respectively. These reactions typically proceed through a nucleophilic addition-elimination
mechanism.

(Cyclopropylacetyl Chloride + Nucleophile (e.g., R-OH, R—NHZD

Nucleophilic Attack

Getrahedral Intermediate)

Elimination of CI-

(Product (Ester or Amide) + HCD

Click to download full resolution via product page

Caption: Generalized workflow for the nucleophilic acyl substitution of Cyclopropylacetyl
chloride.

Experimental Protocol: Synthesis of an Ester from
Cyclopropylacetyl Chloride

e Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar
and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), dissolve the
alcohol (1.0 equivalent) in a suitable dry, non-protic solvent (e.g., dichloromethane or THF).
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Add a non-nucleophilic base such as triethylamine or pyridine (1.1 equivalents) to the
solution.

e Reaction: Cool the solution to 0 °C in an ice bath. Add a solution of Cyclopropylacetyl
chloride (1.05 equivalents) in the same solvent dropwise via the dropping funnel over 15-20
minutes.

e Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

o Work-up: Once the reaction is complete, quench the reaction by adding a saturated aqueous
solution of ammonium chloride. Separate the organic layer, and wash it sequentially with 1 M
HCI, saturated aqueous sodium bicarbonate, and brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate,
filter, and concentrate under reduced pressure. Purify the crude product by flash column
chromatography on silica gel to afford the desired ester.

Experimental Protocol: Synthesis of an Amide from
Cyclopropylacetyl Chloride

e Setup: In a round-bottom flask, dissolve the amine (2.2 equivalents) in a suitable solvent like
dichloromethane. The excess amine acts as a scavenger for the HCI byproduct.

¢ Reaction: Cool the amine solution to 0 °C. Slowly add Cyclopropylacetyl chloride (1.0
equivalent) to the stirred solution.

¢ Monitoring: Allow the reaction to warm to room temperature and stir until completion, as
indicated by TLC.

o Work-up: Dilute the reaction mixture with dichloromethane and wash with water and brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in
vacuo. The crude amide can be purified by recrystallization or column chromatography.

Synthesis and Purification
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Cyclopropylacetyl chloride is typically synthesized from its corresponding carboxylic acid,
cyclopropylacetic acid.[3]

Synthesis from Cyclopropylacetic Acid

The conversion of cyclopropylacetic acid to Cyclopropylacetyl chloride can be achieved
using common chlorinating agents such as thionyl chloride (SOCIz) or oxalyl chloride ((COCI)z2).
The use of oxalyl chloride, often with a catalytic amount of dimethylformamide (DMF), is
generally preferred for its milder reaction conditions and cleaner conversion.

. . Chlorinating Agent (SOCI2 or (COCI)2)
(CVC'Op“’py'ace“c AC"D [Catalytic DMF for (COCI)]

Chlorinatio

.

Click to download full resolution via product page

Caption: Synthetic route to Cyclopropylacetyl chloride from cyclopropylacetic acid.

Experimental Protocol: Synthesis of Cyclopropylacetyl
Chloride using Oxalyl Chloride

e Setup: To a solution of cyclopropylacetic acid (1.0 equivalent) in an anhydrous solvent such
as dichloromethane under an inert atmosphere, add a catalytic amount of DMF (e.g., 1-2
drops).

e Reaction: Cool the mixture to 0 °C and slowly add oxalyl chloride (1.2-1.5 equivalents)
dropwise.

» Monitoring: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 2-4 hours. The evolution of gas (COz and CO) will be observed.

o Purification: Carefully remove the excess oxalyl chloride and solvent under reduced
pressure. The resulting crude Cyclopropylacetyl chloride can often be used directly in the
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next step or purified by distillation under reduced pressure.

Applications in Drug Development

The cyclopropyl moiety is a "privileged" structural motif in medicinal chemistry, and its
incorporation can lead to improved potency, selectivity, and pharmacokinetic properties.[17][21]
[22] Cyclopropylacetyl chloride serves as a key building block for introducing the
cyclopropylacetyl group into drug candidates. While specific examples of marketed drugs
synthesized directly from Cyclopropylacetyl chloride are not widely documented, its utility is
evident in the synthesis of various pharmaceutical intermediates.[22][23] The analogous
cyclopentyl chloride has been noted for its significant role in pharmaceutical synthesis,
highlighting the importance of such cyclic alkylating agents.[23]

The cyclopropyl group can act as a metabolically stable isostere for other groups, such as a
vinyl or gem-dimethyl group. Its rigid nature can also help to lock in a specific conformation of a
molecule, which can be beneficial for binding to a biological target.

Safety, Handling, and Disposal

Cyclopropylacetyl chloride is a corrosive, flammable, and moisture-sensitive compound that
requires careful handling in a well-ventilated fume hood.[1][21][24][25][26]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, a face shield, and a lab coat.[24][25][26]

« Handling: Handle under an inert atmosphere (nitrogen or argon) to prevent hydrolysis. Use
spark-proof tools and explosion-proof equipment.[25][26]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
water, alcohols, bases, and oxidizing agents. Keep the container tightly sealed.[24][25][26]

o Spills: In case of a small spill, absorb the material with an inert, dry absorbent such as sand
or vermiculite. For larger spills, evacuate the area and contact the appropriate environmental
health and safety department.[21]

o Disposal: Unused or waste Cyclopropylacetyl chloride should be neutralized before
disposal. A recommended method is slow, controlled addition to a stirred, cold solution of
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sodium bicarbonate. The neutralized solution should then be disposed of as hazardous
chemical waste in accordance with local regulations.[24][25]

Conclusion

Cyclopropylacetyl chloride is a versatile and reactive building block with significant potential
in organic synthesis, particularly for the development of novel pharmaceuticals. Its unique
combination of a strained cyclopropyl ring and a reactive acyl chloride functional group allows
for the efficient construction of complex molecules with desirable pharmacological properties. A
thorough understanding of its physical and chemical properties, reactivity, and handling
requirements is essential for its safe and effective use in the laboratory. As the demand for
novel therapeutics continues to grow, the importance of specialized reagents like
Cyclopropylacetyl chloride in drug discovery and development is expected to increase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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